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Compound of Interest

Compound Name: Calcium acetate hydrate

Cat. No.: B046833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of calcium acetate in water

and various organic solvents. The information is curated for professionals in research,

scientific, and drug development fields, offering quantitative data, detailed experimental

protocols, and logical visualizations to support laboratory and formulation work.

Executive Summary
Calcium acetate (Ca(CH₃COO)₂) is a calcium salt of acetic acid with diverse applications in the

pharmaceutical, food, and chemical industries.[1][2] Its efficacy in many of these roles is

fundamentally linked to its solubility characteristics. This document outlines the solubility of

calcium acetate in aqueous and non-aqueous systems, providing precise data across a range

of temperatures. Furthermore, it details a standard experimental protocol for determining its

solubility, ensuring reproducibility for researchers.

Solubility Data
The solubility of calcium acetate exhibits an unusual inverse relationship with temperature in

aqueous solutions, meaning it becomes less soluble as the temperature increases.[3][4] In

contrast, its solubility in most organic solvents is limited.
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The following table summarizes the quantitative solubility of calcium acetate in water at various

temperatures.

Temperature (°C) Solubility ( g/100 mL H₂O)

0 37.4[3][5][6]

20 34.7[3][5]

25 34.3

100 29.7[3][5][6]

Solubility in Other Solvents
The solubility of calcium acetate in various organic and inorganic solvents is detailed below.

Solvent Solubility Reference

Methanol Slightly soluble[5][7][8]
0.75 g/100g at 15°C; 1.01

g/100g at 66°C

Ethanol
Insoluble/Slightly soluble[5][7]

[8][9]
[5][7][8][9]

Acetone Insoluble[5][7][8] [5][7][8]

Benzene Insoluble[5][8] [5][8]

Acetic Acid
0.156 g/100g at 21.5°C; 2.426

g/100g at 97.8°C

Hydrazine Soluble[5] 1 g/100g at 20°C

Experimental Protocol for Solubility Determination
This section outlines a detailed methodology for the gravimetric determination of calcium

acetate solubility in a given solvent.
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Calcium Acetate (anhydrous or monohydrate, analytical grade)

Solvent (e.g., deionized water, ethanol)

Constant temperature water bath or incubator

Analytical balance (± 0.0001 g)

Isothermal filtration apparatus (e.g., syringe with a filter)

Drying oven

Glassware: Erlenmeyer flasks with stoppers, beakers, volumetric flasks

Magnetic stirrer and stir bars

Thermometer

Experimental Workflow
The following diagram illustrates the workflow for the experimental determination of calcium

acetate solubility.
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Preparation

Sampling and Analysis

Calculation

Prepare supersaturated solution of calcium acetate in the chosen solvent.

Equilibrate the solution at a constant temperature with continuous stirring for an extended period (e.g., 24-48 hours) to ensure equilibrium.

Withdraw an aliquot of the supernatant using an isothermal filtration system to avoid temperature-induced precipitation.

Accurately weigh the collected aliquot.

Evaporate the solvent from the aliquot in a drying oven at a suitable temperature (e.g., 105°C) until a constant weight is achieved.

Weigh the remaining solid (solute).

Calculate the mass of the solvent by subtracting the mass of the solute from the total mass of the aliquot.

Determine the solubility as grams of solute per 100 g of solvent.

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Detailed Procedure
Preparation of Saturated Solution: Add an excess amount of calcium acetate to a known

volume of the solvent in an Erlenmeyer flask. The presence of undissolved solid is necessary

to ensure saturation.

Equilibration: Place the flask in a constant temperature water bath and stir the solution

continuously. Allow the system to equilibrate for at least 24 hours to ensure that the

dissolution and precipitation rates are equal.

Sample Withdrawal: After equilibration, stop the stirring and allow the excess solid to settle.

Withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled syringe

fitted with a filter to match the equilibration temperature. This prevents any change in

solubility during sampling.

Gravimetric Analysis: Accurately weigh the collected sample. Then, carefully evaporate the

solvent in a drying oven set to a temperature that will not decompose the calcium acetate

(e.g., below its decomposition temperature of 160°C[5]).

Data Calculation: Once the solvent is fully evaporated and the weight of the remaining solid

is constant, calculate the solubility using the following formula:

Solubility ( g/100 g solvent) = (mass of dry solute / mass of solvent) x 100

Applications in Drug Development
The solubility of calcium acetate is a critical parameter in its pharmaceutical applications.

Role as a Phosphate Binder
In patients with hyperphosphatemia, calcium acetate is used as a phosphate binder.[2] Its

solubility in the gastrointestinal tract allows for the dissociation of calcium ions, which then react

with dietary phosphate to form insoluble calcium phosphate. This process is illustrated below.
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Phosphate Binding Mechanism

Oral administration of Calcium Acetate

Dissolution in the GI tract releases Ca²⁺ ions

Ca²⁺ ions bind with dietary Phosphate (PO₄³⁻)

Formation of insoluble Calcium Phosphate

Excretion of Calcium Phosphate

Click to download full resolution via product page

Mechanism of action for calcium acetate as a phosphate binder.

Understanding the solubility of calcium acetate under various pH conditions, similar to those

found in the digestive system, is crucial for optimizing the efficacy of such therapeutic agents.

Conclusion
This technical guide has provided a comprehensive overview of the solubility of calcium

acetate in water and other solvents. The tabulated data offers a clear reference for laboratory

work, and the detailed experimental protocol provides a basis for reproducible solubility

determination. The visualization of the experimental workflow and the mechanism of action in

its pharmaceutical application serves to clarify these processes for researchers and drug
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development professionals. The unique inverse solubility of calcium acetate in water is a key

characteristic that must be considered in its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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